N-(4-butylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-(4-butylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C22H22FN3O3/c1-3-4-5-15-6-10-17(11-7-15)24-22(28)21-19(29-2)14-20(27)26(25-21)18-12-8-16(23)9-13-18/h6-14H,3-5H2,1-2H3,(H,24,28)
• InChI Key: DYRUOIFRHLXYAH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2=NN(C(=O)C=C2OC)C3=CC=C(C=C3)F
• Molecular Formula: C22H22FN3O3
• Molecular Weight: 395.4 g/mol
• CAS No.: 1001944-53-1

Description

N-(4-butylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C22H22FN3O3 and its molecular weight is 395.434. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Inhibitors of Met Kinase Superfamily

Compounds structurally related to "N-(4-butylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide" have been identified as potent and selective inhibitors of the Met kinase superfamily. These inhibitors have shown promising results in preclinical models, demonstrating complete tumor stasis in certain cancer types upon oral administration. The development of such compounds into clinical trials underscores their potential as therapeutic agents against cancer (Schroeder et al., 2009).

2. Antimicrobial and Antifungal Activities

Another area of application for related compounds is in the development of antimicrobial and antifungal agents. Synthesized derivatives have been shown to possess significant activity against a range of bacterial and fungal strains. These findings indicate the potential for developing new classes of antimicrobial compounds that could address the growing concern of drug resistance (Patel & Patel, 2010).

3. Electrochromic Materials

The synthesis and characterization of novel aromatic polyamides containing specific functional groups, akin to those found in "this compound," have revealed their potential as electrochromic materials. These materials exhibit highly stable electrochromic behaviors, making them suitable for applications in smart windows, displays, and other electronic devices (Liou & Lin, 2009).

4. Cytotoxic and Antioxidant Evaluation

Research on compounds with similar structural features has also explored their cytotoxic and antioxidant properties. These studies have led to the identification of derivatives with promising cytotoxic activity against various cancer cell lines and antioxidant capabilities. Such compounds could serve as leads for the development of new anticancer therapies and antioxidant agents (IOSR Journals, Kolanpaka & Gade, 2015).